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Compound of Interest

Compound Name: 1,1-Dibromoformaldoxime

Cat. No.: B047391

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the safe handling, storage, and disposal of 1,1-
Dibromoformaldoxime (CAS No. 74213-24-4). Due to its hazardous properties, strict
adherence to these procedures is essential to ensure personnel safety and environmental
protection in a laboratory setting.

Physicochemical and Hazard Data

1,1-Dibromoformaldoxime is a halogenated oxime used as a reagent and intermediate in
organic synthesis, particularly for constructing nitrogen-containing heterocyclic compounds.[1]
[2] Its reactivity and toxicity necessitate careful handling.[1]
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Property Data Reference
Molecular Formula CHBr2NO [3114]
Molecular Weight 202.83 g/mol [4]

CAS Number 74213-24-4 [4][5]
Appearance Colorless crystalline or white

powdery solid.

Storage Temperature

Long-term storage at 2-8°C.[5]
Can be shipped at room

temperature.

[5]

GHS Signal Word

Danger / Warning

[2](5]

GHS Hazard Statements

H315: Causes skin irritation.[3]
[5] H318/H319: Causes
serious eye damage / serious
eye irritation.[3][5][6] H335:
May cause respiratory
irritation.[3][5][6] H302:

Harmful if swallowed.

[315](6]

GHS Precautionary

Statements

P261, P264, P271, P280,
P302+P352, P304+P340,
P305+P351+P338, P310,
P403+P233, P405, P501.[5][6]

[5]16]

Protocols

Protocol 1: Standard Handling Procedure

This protocol outlines the mandatory steps for handling 1,1-Dibromoformaldoxime to

minimize exposure.

1.1. Engineering Controls: 1.1.1. Always handle 1,1-Dibromoformaldoxime inside a certified

chemical fume hood to prevent inhalation of dust or fumes.[3] 1.1.2. Ensure safety shower and

eyewash stations are accessible and operational before beginning work.
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1.2. Personal Protective Equipment (PPE): 1.2.1. Eye Protection: Wear chemical safety
goggles and a face shield.[6] 1.2.2. Hand Protection: Wear impervious chemical-resistant
gloves (e.g., nitrile). 1.2.3. Body Protection: Wear a flame-retardant lab coat and closed-toe
shoes.[6]

1.3. Handling Practices: 1.3.1. Avoid generating dust.[6] Use dry clean-up procedures if dust is
created.[6] 1.3.2. Avoid contact with skin, eyes, and clothing.[5] 1.3.3. Do not eat, drink, or
smoke in the handling area.[6] 1.3.4. Keep the container tightly sealed when not in use.[5]
1.3.5. Wash hands thoroughly with soap and water after handling.[6]

Protocol 2: Storage Requirements

Proper storage is crucial to maintain the stability and integrity of the compound.

2.1. Conditions: 2.1.1. Store in a tightly closed container.[5] 2.1.2. Keep in a cool, dry, and well-
ventilated area.[5] 2.1.3. For long-term storage, maintain a temperature of 2-8°C.[5] 2.1.4.
Store locked up and away from incompatible materials such as strong oxidizing agents.[5][6]

Protocol 3: Spill Response and Cleanup

In the event of a spill, immediate and appropriate action is required.

3.1. Minor Spills (in a fume hood): 3.1.1. Ensure PPE is worn. 3.1.2. Clean up spills
immediately.[6] 3.1.3. Use dry clean-up procedures; avoid dusting.[6] 3.1.4. Carefully sweep or
vacuum up the solid material. Use an explosion-proof vacuum if available.[6] 3.1.5. Place the
spilled material into a clean, dry, sealable, and properly labeled container for hazardous waste
disposal.[6] 3.1.6. Decontaminate the area with a suitable solvent, followed by washing with
soap and water.

3.2. Major Spills (outside a fume hood): 3.2.1. Evacuate the area immediately and restrict
access. 3.2.2. Alert the institutional safety office and move upwind from the spill.[6] 3.2.3. Do
not attempt to clean up the spill without appropriate respiratory protection (dust respirator) and
protective equipment.[6] 3.2.4. Prevent the spillage from entering drains, sewers, or water
courses.[6] 3.2.5. Once contained, follow steps 3.1.4 - 3.1.6 for collection and decontamination.

Protocol 4: First Aid Procedures
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Immediate first aid is critical in case of exposure.

4.1. Eye Contact: 4.1.1. Immediately flush eyes with running water for at least 15 minutes,
holding eyelids open.[5] 4.1.2. Remove contact lenses if present and easy to do so. Continue
rinsing.[5][6] 4.1.3. Immediately call a poison center or doctor for medical attention.[6]

4.2. Skin Contact: 4.2.1. Immediately remove contaminated clothing.[5] 4.2.2. Flush skin with
plenty of running water and soap for at least 15 minutes.[5][6] 4.2.3. Seek medical attention if
skin irritation occurs or persists.[6]

4.3. Inhalation: 4.3.1. Remove the person from the contaminated area to fresh air.[5] 4.3.2. If
breathing is difficult, provide oxygen. If not breathing, give artificial respiration.[5] 4.3.3. Keep
the person comfortable and at rest. Seek immediate medical attention.[5]

4.4. Ingestion: 4.4.1. Do NOT induce vomiting.[5] 4.4.2. Rinse mouth with water.[5] 4.4.3. Never
give anything by mouth to an unconscious person.[5] 4.4.4. Seek immediate medical attention.

Protocol 5: Waste Disposal

All waste containing 1,1-Dibromoformaldoxime must be treated as hazardous.

5.1. Waste Collection: 5.1.1. Collect all waste material (including contaminated PPE and spill
cleanup debris) in a designated, labeled, and sealed container.[6]

5.2. Disposal Procedure: 5.2.1. Dispose of contents and container at an authorized hazardous
or special waste collection point.[5][6] 5.2.2. Do not dispose of via standard laboratory drains or
as regular trash. 5.2.3. All disposal procedures must be in accordance with local, state, and
federal regulations.

Workflow and Logic Diagrams

The following diagram illustrates the logical workflow for safely handling 1,1-
Dibromoformaldoxime and responding to potential incidents.
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Workflow: 1,1-Dibromoformaldoxime Handling & Emergency Response
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Caption: Safe handling and emergency response workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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